Cas no 61494-02-8 (Cyclopentanecarboxylic acid, 2-oxo-3-propyl-, methyl ester)

Cyclopentanecarboxylic acid, 2-oxo-3-propyl-, methyl ester structure
61494-02-8 structure
Product Name:Cyclopentanecarboxylic acid, 2-oxo-3-propyl-, methyl ester
CAS No:61494-02-8
MF:C10H16O3
MW:184.232243537903
CID:477364
PubChem ID:21523062
Update Time:2025-04-19

Cyclopentanecarboxylic acid, 2-oxo-3-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 2-oxo-3-propyl-, methyl ester
    • methyl 2-oxo-3-propylcyclopentane-1-carboxylate
    • 61494-02-8
    • DTXSID10615548
    • SCHEMBL11770967
    • Inchi: 1S/C10H16O3/c1-3-4-7-5-6-8(9(7)11)10(12)13-2/h7-8H,3-6H2,1-2H3
    • InChI Key: SUFIZAZPTXWBNH-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)OC)CCC1CCC

Computed Properties

  • Exact Mass: 184.10998
  • Monoisotopic Mass: 184.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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